Cas no 1261727-60-9 (5-(2,3-Difluorophenyl)-2-methoxypyridine-4-acetonitrile)

• Product Name: 5-(2,3-Difluorophenyl)-2-methoxypyridine-4-acetonitrile
• CAS No: 1261727-60-9
• MF: C₁₄H₁₀F₂N₂O
• MW: 260.238810062408
• CID: 4913144
• Update Time: 2025-06-13

5-(2,3-Difluorophenyl)-2-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)-2-methoxypyridine-4-acetonitrile

• Inchi： 1S/C14H10F2N2O/c1-19-13-7-9(5-6-17)11(8-18-13)10-3-2-4-12(15)14(10)16/h2-4,7-8H,5H2,1H3
• InChI Key： AVDASWJHIOAGSE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC(=CC=1CC#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 5-(2,3-Difluorophenyl)-2-methoxypyridine-4-acetonitrile

Introduction to 5-(2,3-Difluorophenyl)-2-methoxypyridine-4-acetonitrile (CAS No. 1261727-60-9)

5-(2,3-Difluorophenyl)-2-methoxypyridine-4-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1261727-60-9, belongs to a class of heterocyclic molecules that exhibit a broad spectrum of biological activities. Its molecular structure, featuring a pyridine core substituted with a 2,3-difluorophenyl group and an acetonitrile moiety at the 4-position, makes it a versatile scaffold for further chemical modifications and functionalization.

The significance of this compound lies in its potential applications as an intermediate in the synthesis of various bioactive molecules. In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, infectious disorders, and neurological conditions. The 5-(2,3-difluorophenyl)-2-methoxypyridine-4-acetonitrile structure provides a rich platform for medicinal chemists to explore new pharmacophores and optimize drug-like properties.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The 2,3-difluorophenyl substituent in the molecule is known to enhance binding affinity and selectivity towards certain kinase targets. This feature has made it a valuable building block in the design of small-molecule inhibitors that can modulate kinase activity with high precision.

Recent studies have highlighted the utility of 5-(2,3-difluorophenyl)-2-methoxypyridine-4-acetonitrile in the synthesis of next-generation antiviral agents. The fluorine atoms at the 2 and 3 positions of the phenyl ring contribute to metabolic stability and improve oral bioavailability, which are critical factors for effective drug candidates. Moreover, the pyridine ring can be further functionalized to introduce additional pharmacological properties, making it an attractive scaffold for antiviral drug discovery.

The compound's versatility also extends to its application in agrochemicals. The structural features of 5-(2,3-difluorophenyl)-2-methoxypyridine-4-acetonitrile make it a promising candidate for developing novel pesticides and herbicides. These compounds are essential for protecting crops from pests and diseases while minimizing environmental impact. By leveraging the unique chemical properties of this intermediate, researchers aim to create more efficient and sustainable agricultural solutions.

In terms of synthetic chemistry, 5-(2,3-difluorophenyl)-2-methoxypyridine-4-acetonitrile serves as a key precursor for constructing more complex molecules. Its reactivity allows for various transformations, including nucleophilic substitution, metal-catalyzed cross-coupling reactions, and palladium-mediated coupling reactions. These synthetic strategies enable chemists to tailor the molecular structure for specific biological activities, thereby facilitating the discovery of new drugs and agrochemicals.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies for 5-(2,3-difluorophenyl)-2-methoxypyridine-4-acetonitrile. Advanced techniques such as transition-metal-catalyzed fluorination and electrochemical fluorination have opened new avenues for introducing fluorine atoms into organic molecules with high precision. These advancements not only enhance the synthetic efficiency but also expand the chemical space available for drug discovery.

Another area where this compound has shown promise is in the development of imaging agents for diagnostic applications. Fluorinated pyridines are frequently used in positron emission tomography (PET) probes due to their favorable metabolic properties and high sensitivity. By incorporating 5-(2,3-difluorophenyl)-2-methoxypyridine-4-acetonitrile into PET radiotracers, researchers can develop novel tools for early detection and monitoring of diseases such as cancer.

The compound's stability under various conditions makes it suitable for industrial-scale production without significant degradation. This reliability is crucial for pharmaceutical manufacturers who require consistent quality control throughout the synthesis process. Additionally, its compatibility with green chemistry principles aligns with global efforts to reduce environmental impact by minimizing waste and hazardous byproducts.

In conclusion,5-(2,3-difluorophenyl)-2-methoxypyridine-4-acetonitrile (CAS No. 1261727-60-9) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceutical research, particularly in the development of kinase inhibitors and antiviral agents. Furthermore, its potential use in agrochemicals and diagnostic imaging underscores its versatility as a chemical building block. As research continues to uncover new applications for this compound,5-(2,3-difluorophenyl)-2-methoxypyridine-4-acetonitrile is poised to play an increasingly important role in advancing scientific innovation.